1. Home
  2. Product
  3. Reference Standards
  4. (8R,9S,10R,13S,14S)-6-Bromo-10,13-dimethyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthrene-3,17-dione
(8R,9S,10R,13S,14S)-6-Bromo-10,13-dimethyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthrene-3,17-dione (8R,9S,10R,13S,14S)-6-Bromo-10,13-dimethyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthrene-3,17-dione
Brand Name: Vulcanchem
CAS No.: 94534-87-9
VCID: VC0031858
InChI: InChI=1S/C19H23BrO2/c1-18-7-5-11(21)9-15(18)16(20)10-12-13-3-4-17(22)19(13,2)8-6-14(12)18/h5,7,9,12-14,16H,3-4,6,8,10H2,1-2H3/t12-,13-,14-,16?,18+,19-/m0/s1
SMILES: CC12CCC3C(C1CCC2=O)CC(C4=CC(=O)C=CC34C)Br
Molecular Formula: C19H23BrO2
Molecular Weight: 363.3 g/mol

(8R,9S,10R,13S,14S)-6-Bromo-10,13-dimethyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthrene-3,17-dione

CAS No.: 94534-87-9

Reference Standards

VCID: VC0031858

Molecular Formula: C19H23BrO2

Molecular Weight: 363.3 g/mol

(8R,9S,10R,13S,14S)-6-Bromo-10,13-dimethyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthrene-3,17-dione - 94534-87-9

CAS No. 94534-87-9
Product Name (8R,9S,10R,13S,14S)-6-Bromo-10,13-dimethyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthrene-3,17-dione
Molecular Formula C19H23BrO2
Molecular Weight 363.3 g/mol
IUPAC Name (8R,9S,10R,13S,14S)-6-bromo-10,13-dimethyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthrene-3,17-dione
Standard InChI InChI=1S/C19H23BrO2/c1-18-7-5-11(21)9-15(18)16(20)10-12-13-3-4-17(22)19(13,2)8-6-14(12)18/h5,7,9,12-14,16H,3-4,6,8,10H2,1-2H3/t12-,13-,14-,16?,18+,19-/m0/s1
Standard InChIKey HLVXZPIZCYODAB-WFJVDCJUSA-N
Isomeric SMILES C[C@]12CC[C@H]3[C@H]([C@@H]1CCC2=O)CC(C4=CC(=O)C=C[C@]34C)Br
SMILES CC12CCC3C(C1CCC2=O)CC(C4=CC(=O)C=CC34C)Br
Canonical SMILES CC12CCC3C(C1CCC2=O)CC(C4=CC(=O)C=CC34C)Br
Synonyms 6-Bromoandrosta-1,4-diene-3,17-dione
PubChem Compound 25141134
Last Modified Nov 12 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19